Cas no 35730-03-1 (2-Propanone,1-(4-chlorophenyl)-3-phenyl-)

2-Propanone,1-(4-chlorophenyl)-3-phenyl- structure
35730-03-1 structure
Product Name:2-Propanone,1-(4-chlorophenyl)-3-phenyl-
CAS No:35730-03-1
MF:C15H13ClO
MW:244.716123342514
CID:318453
PubChem ID:244770
Update Time:2024-03-01

2-Propanone,1-(4-chlorophenyl)-3-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Propanone,1-(4-chlorophenyl)-3-phenyl-
    • 1-(4-CHLOROPHENYL)-3-PHENYLACETONE
    • 1-(4-chlorophenyl)-3-phenylpropan-2-one
    • 1-(4-chlorophenyl)-3-phenyl-2-propanone
    • 1-(4-chloro-phenyl)-3-phenyl-acetone
    • 1-(4-Chlor-phenyl)-3-phenyl-aceton
    • 1-(p-Chlorphenyl)-3-phenyl-propanon-(2)
    • 1-p-Chlorphenyl-3-phenyl-2-propanon
    • 4-chlorobenzyl benzyl ketone
    • AC1L6EFM
    • AC1Q3NPB
    • AR-1B1909
    • Benzyl-(p-chlor-benzyl)-keton
    • CTK4H5281
    • KST-1B4008
    • NSC55903
    • SureCN8406795
    • 35730-03-1
    • NSC-55903
    • N14156
    • A822959
    • AM9767
    • FT-0656982
    • 1-(4-Chloro-phenyl)-3-phenyl-propan-2-one
    • SCHEMBL8406795
    • DTXSID70288459
    • Inchi: 1S/C15H13ClO/c16-14-8-6-13(7-9-14)11-15(17)10-12-4-2-1-3-5-12/h1-9H,10-11H2
    • InChI Key: HEYBALDWRBJDJC-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)CC(CC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 244.06559
  • Monoisotopic Mass: 244.0654927g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
  • LogP: 3.69430

2-Propanone,1-(4-chlorophenyl)-3-phenyl- Pricemore >>

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